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Introduction to Isopyrazam and Its Efficacy Against
Cucumber Powdery Mildew

Isopyrazam is a novel broad-spectrum foliar fungicide belonging to the succinate dehydrogenase

inhibitor (SDHI) class that targets complex II in the mitochondrial respiration chain of fungal pathogens. It

has demonstrated exceptional activity against cucumber powdery mildew caused predominantly by

Podosphaera xanthii, a devastating foliar disease that affects cucumber production worldwide. The

increasing resistance of powdery mildew fungi to commonly used fungicides such as benzimidazoles,

triazoles, and strobilurins has created an urgent need for alternative mode-of-action fungicides with reliable

efficacy and favorable resistance profiles. Isopyrazam has emerged as a promising solution based on its

unique chemical properties and proven performance in both laboratory and field conditions.

Research has demonstrated that isopyrazam provides superior protective and curative activities against

Podosphaera xanthii compared to currently marketed fungicides. Its systemic translocation properties

within cucumber plants, including translaminar and transverse movement, enable comprehensive protection

of both treated and untreated plant tissues. Furthermore, isopyrazam exhibits extended persistence of

activity, maintaining effective control for significantly longer periods than standard fungicide treatments.

These characteristics, combined with its favorable toxicological and environmental profile, position
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isopyrazam as an important tool for integrated powdery mildew management programs in cucumber

production systems.

Quantitative Efficacy Data and Biological Activity

Baseline Sensitivity and Protective/Curative Activity

Extensive laboratory studies have established the baseline sensitivity of Podosphaera xanthii to

isopyrazam, providing crucial reference data for future resistance monitoring. Using a cotyledon bioassay

technique, researchers determined that isopyrazam exhibits both strong protective and curative activities

against cucumber powdery mildew, with mean EC₅₀ values of 0.04 mg L⁻¹ and 0.05 mg L⁻¹, respectively

[1]. These values indicate significantly higher activity compared to commonly used fungicides such as

hexaconazole, difenoconazole, pyraclostrobin, kresoxim-methyl, and azoxystrobin [1].

Table 1: Protective and Curative Activity of Isopyrazam Against P. xanthii Compared to Other Fungicides

Fungicide Mode of Action Protective EC₅₀ (mg L⁻¹) Curative EC₅₀ (mg L⁻¹)

Isopyrazam SDHI 0.04 0.05

Hexaconazole DMI Not specified Not specified

Difenoconazole DMI Not specified Not specified

Pyraclostrobin QoI Not specified Not specified

Kresoxim-methyl QoI Not specified Not specified

Azoxystrobin QoI Not specified Not specified

Beyond inhibition of fungal growth, isopyrazam at concentrations of 0.5 mg L⁻¹ causes significant

morphological damage to P. xanthii structures, including malformed conidiophores and hindered conidia

formation [1]. This disruption of reproductive structures contributes to reduced secondary infection cycles

and potentially slower disease spread within cucumber plantings.
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Translocation Efficiency and Persistence

The systemic properties of isopyrazam have been quantitatively assessed through multiple application

methods and plant parts. Research demonstrates that isopyrazam exhibits excellent translaminar and

transverse translocation in cucumber plants, with efficacy rates following translaminar and transverse

translocation on cotyledons and leaves treated with 60 mg L⁻¹ reaching 94.40% and 88.96% on cotyledons,

and 95.26% and 82.83% on true leaves, respectively [1]. The fungicide can also be absorbed by cucumber

roots to control leaf powdery mildew, though soil organic matter content significantly affects this uptake [2]

[1].

Table 2: Translocation Properties and Persistence of Isopyrazam in Cucumber Plants

Translocation Type
Plant
Tissue

Concentration (mg
L⁻¹)

Efficacy (%)
Duration of
Activity

Translaminar Cotyledons 60 94.40

Transverse Cotyledons 60 88.96

Translaminar True leaves 60 95.26

Transverse True leaves 60 82.83

Systemic (root
uptake)

Whole plant 60 Significant
reduction

Foliar application Whole plant 30-60 g a.i. ha⁻¹ 83.27-90.83% at 20
days

20+ days

Perhaps most notably, isopyrazam exhibits extended persistence of activity against cucumber powdery

mildew, maintaining effective control for almost 2 to 3 weeks longer than triazole and strobilurin fungicides

[1]. This extended residual activity allows for longer application intervals, potentially reducing the number

of sprays required per growing season and minimizing environmental impact.

Experimental Protocols and Methodologies
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Bioassay Procedures for Protective and Curative Activity

The protective and curative activity of isopyrazam against Podosphaera xanthii can be quantitatively

determined using a standardized cotyledon bioassay technique [1]. For protective activity assessment,

cucumber cotyledons are treated with serial dilutions of isopyrazam formulations using a hand-held sprayer

until runoff, followed by air-drying. The treated cotyledons are then inoculated with a conidial suspension of

P. xanthii (typically 1×10⁵ conidia mL⁻¹) and incubated in a growth chamber maintained at 20-25°C with a

12-hour photoperiod. Disease assessment is performed 7-10 days post-inoculation by counting the number

of powdery mildew colonies per cotyledon.

For curative activity evaluation, cucumber cotyledons are first inoculated with P. xanthii and incubated for

24-48 hours to establish infection before applying isopyrazam treatments using the same application

method. The level of disease control is assessed 7-10 days after fungicide application. In both bioassay types,

disease severity is rated on a standardized scale (e.g., 0-9), where 0 = no symptoms and 9 = severe powdery

mildew development. The EC₅₀ values (effective concentration providing 50% disease control) are

calculated using regression analysis of log-transformed concentration versus probability-transformed

efficacy values.
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Figure 1: Experimental workflow for determining protective and curative activity of isopyrazam against

cucumber powdery mildew using cotyledon bioassay.

Translocation Studies
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The systemic movement of isopyrazam within cucumber plants can be evaluated through several

experimental approaches. For translaminar translocation assessment, the adaxial (upper) surface of

cucumber leaves is treated with isopyrazam formulations, while the abaxial (lower) surface remains

untreated. After application, the abaxial surface is inoculated with P. xanthii, and disease development is

rated after 7-10 days of incubation [1]. Effective control on the untreated abaxial surface demonstrates

translaminar movement of the active ingredient.

To evaluate transverse (acropetal) translocation, a basal leaf or specific leaf segment is treated with

isopyrazam, while upper leaves or adjacent segments remain untreated. These untreated plant parts are then

inoculated with P. xanthii at various time intervals after application. The level of disease control on

untreated tissues indicates the extent of systemic movement within the plant [1]. For studying root uptake

and translocation, cucumber seedlings are grown in nutrient solution or treated soil containing isopyrazam.

After establishment, leaves are inoculated with P. xanthii, and disease development is assessed to determine

the efficacy of root-absorbed fungicide [2] [1].

Field and Greenhouse Evaluation Protocols

Greenhouse and field trials are essential for validating the performance of isopyrazam under realistic

growing conditions. For greenhouse experiments, cucumber plants are typically grown in pots under

controlled environmental conditions (20-25°C, 70-80% relative humidity). When plants reach the 2-4 true

leaf stage, they are treated with isopyrazam formulations using a calibrated sprayer, with applications timed

for preventative (before inoculation) or curative (after inoculation) scenarios [1].

For naturally infected field trials, isopyrazam is applied at various rates (typically 30-60 g a.i. ha⁻¹) to

cucumber plants arranged in a randomized complete block design with appropriate replication. Applications

typically begin when first powdery mildew symptoms appear and continue at 7-14 day intervals depending

on disease pressure. Disease assessment is performed at regular intervals using standardized rating scales

(e.g., 0-100% leaf area affected), and yield parameters may be measured at harvest maturity. All

experiments should include untreated controls and reference fungicide treatments for comparative

purposes [3] [1].

Resistance Management and Molecular Mechanisms
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Resistance Risk Assessment

The resistance risk associated with isopyrazam must be carefully considered within the context of powdery

mildew management. As an SDHI fungicide with a single-site mode of action, isopyrazam theoretically

carries a moderate to high resistance risk according to FRAC (Fungicide Resistance Action Committee)

classifications. This is particularly relevant given that powdery mildew fungi are considered high-risk

pathogens known for their ability to develop resistance to several chemical classes within a few years [4].

However, current evidence suggests that no cross-resistance exists between isopyrazam and other fungicide

classes such as triazoles and strobilurins, potentially making it a valuable anti-resistance tool when used in

rotation [1].

Research on other fungicide classes provides important insights into resistance development patterns. Studies

with QoI fungicides like ZJ0712 have demonstrated that resistant P. xanthii isolates can emerge after 9

successive applications under greenhouse conditions, with resistance factors exceeding 180-fold [5]. These

resistant isolates often maintain normal pathogenicity and can compete effectively with wild-type

populations, even in the absence of fungicide selection pressure [5]. While similar comprehensive resistance

studies for isopyrazam specifically are limited in the available literature, the documented behavior of

powdery mildew to other single-site fungicides underscores the importance of proactive resistance

management.

Molecular Mechanisms and Monitoring

The primary mechanism of action of isopyrazam involves inhibition of succinate dehydrogenase in

mitochondrial complex II, disrupting cellular respiration in fungal pathogens [4] [1]. While specific

resistance mutations in P. xanthii to isopyrazam have not been extensively characterized in the available

literature, resistance to SDHI fungicides in other fungal pathogens typically involves point mutations in the

target enzyme genes (sdhB, sdhC, sdhD), leading to reduced binding affinity [4].

For resistance monitoring, baseline sensitivity data established through studies on Sclerotinia sclerotiorum

(mean EC₅₀ value of 0.039 ± 0.002 μg mL⁻¹) can serve as a reference for detecting shifts in pathogen

sensitivity [3]. Regular sensitivity monitoring of field populations through leaf disc assays or similar

bioassays is recommended to detect any reduction in efficacy early. Molecular detection methods, such as
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PCR-based assays for specific target-site mutations, can be developed once resistance mechanisms are

characterized, enabling more efficient screening of field populations [5].
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Figure 2: Integrated resistance management strategy for isopyrazam in cucumber powdery mildew control

programs.

Application Recommendations and Integration
Strategies

Practical Usage Guidelines

For optimal control of cucumber powdery mildew, isopyrazam should be applied preventatively or at the

very early disease stages when first signs of white powdery colonies appear on leaf surfaces. Recommended

application rates for field-grown cucumbers range from 30 to 60 g a.i. ha⁻¹ (grams active ingredient per

hectare), with the higher rate appropriate under high disease pressure or favorable environmental conditions

[1]. Applications should be made using hydraulic sprayers equipped with hollow cone or flat fan nozzles

that provide thorough coverage of both upper and lower leaf surfaces, as translaminar movement is a key

feature of isopyrazam's efficacy.

The extended persistence of isopyrazam allows for application intervals of 14-21 days under moderate

disease pressure, compared to 7-10 days for many conventional fungicides [1]. However, application

frequency should be adjusted based on disease monitoring, environmental conditions, and cucumber variety

susceptibility. To minimize resistance development, no more than 2-3 sequential applications of

isopyrazam should be made before switching to an alternative mode-of-action fungicide. Applications

should avoid periods of high temperature stress (>90°F) or when plants are under moisture stress to

maximize efficacy and minimize potential phytotoxicity.

Integration with Other Management Approaches

Effective management of cucumber powdery mildew requires an integrated approach that combines

isopyrazam with other control strategies. Where available, resistant cucumber varieties should be

prioritized, as they significantly reduce disease pressure and fungicide requirements. Numerous pickle and
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slicer cucumber varieties with resistance to powdery mildew are commercially available, including 'Dasher II

F1', 'Marketmore 97', 'Diva F1', and 'Stonewall F1' [6].

Cultural practices play a crucial role in reducing initial inoculum and creating environments less favorable

for disease development. These include implementing a 2-3 year crop rotation with non-cucurbit crops,

avoiding dense plantings that limit air circulation, and positioning plantings to maximize sunlight exposure

[6]. Sanitation measures such as removing crop debris and volunteer plants that can harbor overwintering

inoculum further contribute to integrated disease management.

When incorporating isopyrazam into a fungicide rotation program, effective partners include contact

fungicides with multi-site activity (e.g., chlorothalonil) and biological control products (e.g., Bacillus

subtilis strains), which pose minimal resistance risk. The combination of different modes of action, whether

through rotation or tank-mixing, significantly reduces the selection pressure for resistant pathogen biotypes

and prolongs the effective lifespan of all fungicides in the management program [4] [6].
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[https://www.smolecule.com/products/b659206#isopyrazam-translocation-persistence-cucumber-

powdery-mildew]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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